N-methyl-2-(5-oxo-1,6-naphthyridin-6(5H)-yl)-N-(2-phenylethyl)acetamide

• IUPAC Name: N-methyl-2-(5-oxo-1,6-naphthyridin-6-yl)-N-(2-phenylethyl)acetamide
• InChI: InChI=1S/C19H19N3O2/c1-21(12-9-15-6-3-2-4-7-15)18(23)14-22-13-10-17-16(19(22)24)8-5-11-20-17/h2-8,10-11,13H,9,12,14H2,1H3
• InChI Key: HMXDPIRUCFPIGH-UHFFFAOYSA-N
• Canonical SMILES: CN(CCC1=CC=CC=C1)C(=O)CN2C=CC3=C(C2=O)C=CC=N3
• Molecular Formula: C19H19N3O2
• Molecular Weight: 321.4 g/mol

Description

This analysis provides an overview of the synthesis, molecular structure, chemical reactions, and properties of "N-methyl-2-(5-oxo-1,6-naphthyridin-6(5H)-yl)-N-(2-phenylethyl)acetamide." This compound, due to its complex structure and functionalities, is of significant interest in the field of organic chemistry and medicinal research, particularly for its potential in antibacterial applications and as a catalyst in various chemical reactions.

Synthesis Analysis

The synthesis of derivatives related to the compound of interest involves multiple steps, starting from common intermediates such as 2-chloro-N-(2-phenyl-1,8-naphthyridin-3-yl)acetamide. These compounds are synthesized through reactions with 5-aryl-1,3,4-oxadiazole-2-thione or appropriate 1H-benzo[d]imidazole-2-thiols, leading to significant antibacterial activity (Ramalingam, Ramesh, & Sreenivasulu, 2019).

Molecular Structure Analysis

The molecular structure of similar acetamide derivatives reveals stabilization through N-H···O and relatively weak C-H···O contacts between molecules. The crystal structure is further stabilized by weak C-H···π and Se···N interactions, as shown in studies employing single-crystal X-ray diffraction (Gouda et al., 2022).

Chemical Reactions and Properties

These compounds participate in various chemical reactions, including photocyclization and reactions with isoelectric bifunctional aromatic amines, producing a range of heterocyclic compounds. The reactions showcase the compound's versatility in forming different chemical structures with potential pharmacological activities (Shaw et al., 1988).

Physical Properties Analysis

The physical properties of these compounds, such as solubility, melting points, and crystalline structure, are influenced by their molecular architecture. For instance, the presence of hydroxamic acid groups in certain derivatives significantly impacts their solubility and interactions with metal ions, which is crucial for their biological activity (Lee et al., 2005).

Chemical Properties Analysis

The chemical properties, such as reactivity with various reagents and stability under different conditions, are key to understanding the compound's utility in chemical synthesis and potential medicinal applications. The compound's ability to form stable hydrogen bonds and participate in halogen bonding contributes to its reactivity and interaction with biological molecules (Zhong-cheng & Wan-yin, 2002).